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Compound of Interest

Compound Name:
(11Z,14Z,17Z,20Z)-

hexacosatetraenoyl-CoA

Cat. No.: B15547185 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for

Safe Laboratory Operations and Waste Management.

The handling and disposal of specialized biochemicals are critical for maintaining a safe and

compliant laboratory environment. This guide provides essential safety and logistical

information for the proper disposal of (11Z,14Z,17Z,20Z)-hexacosatetraenoyl-CoA, a very

long-chain unsaturated fatty acyl-CoA. While a specific Safety Data Sheet (SDS) for this

compound is not readily available, this document synthesizes general safety protocols for acyl-

CoA compounds and hazardous laboratory waste to ensure responsible management.

Chemical and Safety Data Summary
The following table summarizes key information for (11Z,14Z,17Z,20Z)-hexacosatetraenoyl-
CoA and the general safety precautions applicable to acyl-CoA compounds.
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Property Value / Information Source

Chemical Name
(11Z,14Z,17Z,20Z)-

hexacosatetraenoyl-CoA
PubChem[1]

Molecular Formula C47H78N7O17P3S MedChemExpress

Molecular Weight ~1138.15 g/mol MedChemExpress

Appearance Not specified (likely a solid) -

Primary Use
For research use only;

biochemical assay reagent.
MedChemExpress

Known Hazards

Specific hazards are not well-

documented. As with any

laboratory chemical, it should

be handled with care,

assuming it may be harmful if

inhaled, ingested, or comes

into contact with skin.

General Lab Practice

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

resistant gloves, and a lab coat

should be worn at all times.

General Lab Practice

Storage
Store at –20 °C, protected

from light and moisture.
Sigma-Aldrich[2]

Stability

Aqueous solutions of

Coenzyme A derivatives can

be unstable, especially at pH

above 8. Stock solutions are

more stable when frozen at a

pH between 2 and 6.[3]

Wikipedia[3]

Standard Operating Procedure for Disposal
This section outlines the step-by-step methodology for the safe disposal of (11Z,14Z,17Z,20Z)-
hexacosatetraenoyl-CoA and associated waste materials. These procedures are based on

general guidelines for laboratory hazardous waste.
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I. Immediate Containment and Waste Segregation
Pure Compound Disposal:

Unused or expired pure (11Z,14Z,17Z,20Z)-hexacosatetraenoyl-CoA should be treated

as chemical waste.

Do not dispose of the solid compound down the drain or in regular trash.

Place the original vial or a securely sealed container with the compound into a designated

hazardous waste container for organic or chemical waste.

Contaminated Labware Disposal:

Disposable items such as pipette tips, microfuge tubes, and gloves that have come into

contact with the compound should be collected in a dedicated, clearly labeled hazardous

waste bag or container.

This waste stream should be kept separate from regular lab trash and sharps containers.

Aqueous and Solvent Waste:

Solutions containing (11Z,14Z,17Z,20Z)-hexacosatetraenoyl-CoA, such as buffers from

enzymatic assays or mobile phases from chromatography, must be collected as liquid

hazardous waste.

Use a dedicated, sealed, and properly labeled waste container.

Do not mix incompatible waste streams. For instance, halogenated and non-halogenated

solvent waste should be collected separately.

II. Waste Labeling and Storage
Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name of the contents (including (11Z,14Z,17Z,20Z)-
hexacosatetraenoyl-CoA and any solvents), and the associated hazards (e.g.,

"Flammable," "Toxic").[4]
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Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within

the laboratory.[4] This area should be away from drains and sources of ignition. Ensure

containers are kept closed except when adding waste.

III. Accidental Spill Protocol
Evacuate and Ventilate: If a significant amount of the compound or its solution is spilled,

evacuate the immediate area and ensure adequate ventilation.

Containment: For liquid spills, use an appropriate absorbent material (e.g., chemical spill

pads or vermiculite) to contain the spill. For solid spills, carefully sweep or wipe up the

material, avoiding dust generation.

Collection: Place all contaminated absorbent materials and cleaning supplies into a sealed

container and label it as hazardous waste.[5]

Decontamination: Clean the spill area with an appropriate solvent or detergent, and collect

the cleaning materials as hazardous waste.

Personal Protection: Always wear appropriate PPE, including gloves, safety goggles, and a

lab coat, when cleaning up spills.[5]

IV. Final Disposal Logistics
Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup. This is typically managed by the Environmental Health & Safety (EH&S) department.

Documentation: Maintain a log of the waste generated, including the chemical composition

and approximate quantities.

Disposal Decision Workflow
The following diagram illustrates the logical flow for making decisions regarding the disposal of

(11Z,14Z,17Z,20Z)-hexacosatetraenoyl-CoA and related waste.
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Waste Generated Containing
(11Z,14Z,17Z,20Z)-hexacosatetraenoyl-CoA
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Caption: Disposal workflow for (11Z,14Z,17Z,20Z)-hexacosatetraenoyl-CoA.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

(11Z,14Z,17Z,20Z)-hexacosatetraenoyl-CoA, protecting both laboratory personnel and the

environment. Always consult your institution's specific EH&S guidelines as the primary source

of information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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